Cas no 7778-70-3 (2(3H)-Benzothiazolethione,potassium salt (1:1))
7778-70-3 structure
Product Name:2(3H)-Benzothiazolethione,potassium salt (1:1)
CAS No:7778-70-3
MF:C7H4KNS2
MW:205.341659545898
CID:566035
PubChem ID:23686450
Update Time:2025-04-19
2(3H)-Benzothiazolethione,potassium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- 2(3H)-Benzothiazolethione,potassium salt (1:1)
- 2-Mercaptobenzothiazole, potassium salt
- 2(3H)-Benzothiazolethione, potassium salt
- 2-Benzothiazolethiol, potassium salt
- benzothiazole-2(3H)-thione, potassium salt
- Nsc166397
- Potassium 2-mercaptobenzothiazolate
- Potassium 2-mercaptobenzothiazole
- potassium 2-sulphanylbenzothiazolate
- potassium benz-1,3-thiazoline-2-thionate
- potassium benzothiazole-2-thiolate
- Potassium mercaptobenzothiazole salt
- 2-Mercaptobenzothiazole potassium salt
- Caswell No. 541B
- Q27285068
- NSC 166397
- Benzothiazole-2(3H)-thione,potassium salt
- NV0GQ9IQ38
- 7778-70-3
- NSC-166397
- UNII-NV0GQ9IQ38
- EINECS 231-910-8
- EPA Pesticide Chemical Code 051707
- 2(3H)-Benzothiazolethione, potassium salt (1:1)
-
- Inchi: 1S/C7H5NS2.K/c9-7-8-5-3-1-2-4-6(5)10-7;/h1-4H,(H,8,9);/q;+1/p-1
- InChI Key: ZKTKNAXWCMIKLK-UHFFFAOYSA-M
- SMILES: [K+].S1C([N-]C2C=CC=CC1=2)=S
Computed Properties
- Exact Mass: 205.95000
- Monoisotopic Mass: 205.95
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 158
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 69.4A^2
Experimental Properties
- Melting Point: 180.2-181.7 DEG C
- Boiling Point: 281.3°C at 760 mmHg
- Flash Point: 123.9°C
- PSA: 76.12000
- LogP: 2.95890
2(3H)-Benzothiazolethione,potassium salt (1:1) Related Literature
-
Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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